High Purity Metals & Alloys
  • Bronze
    Bronze
    • Cat. No.:
    • B131285
    • CAS No.:
    • 158113-12-3
    • Molecular Formula:
    • CuSn
    • Molecular Weight:
    • 182.26 g/mol
    Description
    Bronze is a useful research compound. Its molecular formula is CuSn and its molecular weight is 182.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bronze suitable for many research appli...
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  • Graphite
    Graphite
    • Cat. No.:
    • B147942
    • CAS No.:
    • 7782-42-5
    • Molecular Formula:
    • C
    • Molecular Weight:
    • 12.011 g/mol
    Description
    Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet. Flake graphite is a naturally occurring form of graphite that is typically found as discrete flakes ranging in size from 50-800 μ m in diameter and 1-150 μ m thick. This form of graphite has ...
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  • Cobalt antimonide
    Cobalt antimonide
    • Cat. No.:
    • B169933
    • CAS No.:
    • 12052-42-5
    • Molecular Formula:
    • CoSb
      CoSb+3
    • Molecular Weight:
    • 180.69 g/mol
    Description
    Cobalt antimonide is a useful research compound. Its molecular formula is CoSb and its molecular weight is 180.69 g/mol. The purity is usually 95%.
    The exact mass of the compound Cobalt antimonide is unknow...
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  • CID 16211762
    CID 16211762
    • Cat. No.:
    • B1591242
    • CAS No.:
    • 8049-11-4
    • Molecular Formula:
    • AlCuZn
    • Molecular Weight:
    • 155.9 g/mol
    Description
    CID 16211762 is a useful research compound. Its molecular formula is AlCuZn and its molecular weight is 155.9 g/mol. The purity is usually 95%.
    The exact mass of the compound Devarda's alloy is unknown and ...
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  • Graphite
    Graphite
    • Cat. No.:
    • B3029759
    • CAS No.:
    • 7782-40-3
    • Molecular Formula:
    • C
    • Molecular Weight:
    • 12.011 g/mol
    Description
    Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet. Mono- and polycrystalline diamond can be prepared by high pressure high temperature (HPHT) and chemical vapor deposition (CVD).
    The particle size of diamond nanopowder is less than 50 nm and surface area is a...
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